Cas no 956386-93-9 (2-chloro-N-{1-phenyl-3-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}acetamide)

• Product Name: 2-chloro-N-{1-phenyl-3-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}acetamide
• CAS No: 956386-93-9
• MF: C₂₀H₂₀ClN₃O
• MW: 353.845303535461
• CID: 3107250
• PubChem ID: 2512513
• Update Time: 2025-06-09

2-chloro-N-{1-phenyl-3-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[3-(4-isopropylphenyl)-1-phenyl-1H-pyrazol-5-yl]acetamide
• 2-chloro-N-{1-phenyl-3-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}acetamide
• EN300-10175
• Z56347194
• G19033
• 2-chloro-N-{1-phenyl-3-[4-(propan-2-yl)phenyl]-1H-pyrazol-5-yl}acetamide
• CS-0229963
• 2-chloro-N-[2-phenyl-5-(4-propan-2-ylphenyl)pyrazol-3-yl]acetamide
• AKOS030658858
• 956386-93-9

• Inchi： 1S/C20H20ClN3O/c1-14(2)15-8-10-16(11-9-15)18-12-19(22-20(25)13-21)24(23-18)17-6-4-3-5-7-17/h3-12,14H,13H2,1-2H3,(H,22,25)
• InChI Key： YKXBVSRYFBGEKA-UHFFFAOYSA-N
• SMILES： ClCC(NC1=CC(C2C=CC(=CC=2)C(C)C)=NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 353.1294900Da
• Monoisotopic Mass: 353.1294900Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-chloro-N-{1-phenyl-3-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}acetamide

Professional Introduction to 2-chloro-N-{1-phenyl-3-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}acetamide (CAS No. 956386-93-9)

2-chloro-N-{1-phenyl-3-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}acetamide, identified by its CAS number 956386-93-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in drug discovery and molecular biology. The presence of multiple functional groups, including a chloro substituent and a pyrazole ring, makes it a versatile scaffold for further chemical modifications and biological investigations.

The compound's structure consists of a central pyrazole ring connected to a phenyl group that is further substituted with an isopropyl group at the para position. This arrangement creates a rigid framework that can be exploited for designing molecules with specific biological activities. The chloro group on the acetamide moiety introduces reactivity that allows for further functionalization, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse biological properties. Pyrazoles have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer activities, among others. The specific derivative 2-chloro-N-{1-phenyl-3-4-(propan-2-yl)phenyl-1H-pyrazol-5-yl}acetamide represents an advanced scaffold that could potentially lead to novel therapeutic agents. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively. The pyrazole ring in 2-chloro-N-{1-phenyl-3-4-(propan-2-yl)phenyl}-1H-pyrazol-5-yl}acetamide provides a framework that can be optimized to interact with the active sites of kinases.

Recent studies have demonstrated the importance of structure-based drug design in developing kinase inhibitors. By understanding the three-dimensional structure of kinases and how small molecules interact with them, chemists can design compounds that are more effective and have fewer side effects. The complexity of 2-chloro-N-{1-phenoxy)-3-(4-isopropylanilino)-1H-pyrazol-5-carboxamidesuggests that it could be a valuable tool in this endeavor.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The chlorination step is particularly critical, as it introduces the reactive chloro group necessary for subsequent functionalizations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to construct the aromatic system efficiently.

In addition to its potential as a kinase inhibitor, 2-chloro-N-{1-phenoxy)-3-(4-isopropylanilino)-1H-pyrazol-5-carboxamide has shown promise in other areas of research. For instance, its ability to modulate inflammatory pathways has been explored in preclinical studies. Inflammation is a key factor in many diseases, including autoimmune disorders and cardiovascular conditions. By targeting inflammatory pathways, this compound could offer therapeutic benefits beyond its role as a kinase inhibitor.

The development of new drug candidates is often accompanied by rigorous testing to assess their safety and efficacy. Preclinical studies are conducted to evaluate the pharmacokinetic properties of compounds like 2-chloro-N-{1-phenoxy)-3-(4-isopropylanilino)-1H-pyrazol-5-carboxamides before they are tested in human trials. These studies help researchers understand how the compound is absorbed, distributed, metabolized, and excreted by the body.

In conclusion, 2-chloro-N-{1-phenoxy)-3-(4-isopropylanilino)-1H-pyrazol-5-carboxamide (CAS No. 956386-93) is a compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a versatile scaffold for designing molecules with specific biological activities. Further research is warranted to fully explore its therapeutic applications and optimize its synthetic routes for industrial production.